Cas no 7461-28-1 (3-methylbutyl 2-hydroxycyclohexanecarboxylate)
7461-28-1 structure
Product Name:3-methylbutyl 2-hydroxycyclohexanecarboxylate
CAS No:7461-28-1
MF:C12H22O3
MW:214.301284313202
CID:979456
PubChem ID:346651
Update Time:2025-04-19
3-methylbutyl 2-hydroxycyclohexanecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-methylbutyl 2-hydroxycyclohexanecarboxylate
- 3-methylbutyl 2-hydroxycyclohexane-1-carboxylate
- AC1L85H1
- MolPort-002-558-967
- NSC404928
- NSC-404928
- Oprea1_078062
- STOCK2S-05114
- DTXSID10323813
- 7461-28-1
- AKOS030510765
- STL560843
-
- Inchi: 1S/C12H22O3/c1-9(2)7-8-15-12(14)10-5-3-4-6-11(10)13/h9-11,13H,3-8H2,1-2H3
- InChI Key: NEGXKXUAVASAAB-UHFFFAOYSA-N
- SMILES: OC1CCCCC1C(=O)OCCC(C)C
Computed Properties
- Exact Mass: 214.15696
- Monoisotopic Mass: 214.157
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.032
- Boiling Point: 297.5°C at 760 mmHg
- Flash Point: 115.8°C
- Refractive Index: 1.477
- PSA: 46.53
- LogP: 2.12680
3-methylbutyl 2-hydroxycyclohexanecarboxylate Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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